Cas no 2241130-60-7 (N,N,1-trimethyl-3-(piperidin-3-yl)-1H-pyrazole-4-carboxamide dihydrochloride)

• Product Name: N,N,1-trimethyl-3-(piperidin-3-yl)-1H-pyrazole-4-carboxamide dihydrochloride
• CAS No: 2241130-60-7
• MF: C₁₂H₂₂Cl₂N₄O
• MW: 309.235280513763
• MDL: MFCD31667598
• CID: 5164765
• PubChem ID: 138039522
• Update Time: 2025-05-22

N,N,1-trimethyl-3-(piperidin-3-yl)-1H-pyrazole-4-carboxamide dihydrochloride Chemical and Physical Properties

Names and Identifiers

• N,N,1-Trimethyl-3-piperidin-3-ylpyrazole-4-carboxamide;dihydrochloride
• N,N,1-trimethyl-3-(piperidin-3-yl)-1H-pyrazole-4-carboxamide dihydrochloride

• MDL： MFCD31667598
• Inchi： 1S/C12H20N4O.2ClH/c1-15(2)12(17)10-8-16(3)14-11(10)9-5-4-6-13-7-9;;/h8-9,13H,4-7H2,1-3H3;2*1H
• InChI Key： AWBCWXHKYIHQGU-UHFFFAOYSA-N
• SMILES： Cl.Cl.O=C(C1=CN(C)N=C1C1CNCCC1)N(C)C

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 282
• Topological Polar Surface Area: 50.2

Additional information on N,N,1-trimethyl-3-(piperidin-3-yl)-1H-pyrazole-4-carboxamide dihydrochloride

N,N,1-trimethyl-3-(piperidin-3-yl)-1H-pyrazole-4-carboxamide dihydrochloride: A Comprehensive Overview

The compound with CAS No. 2241130-60-7, known as N,N,1-trimethyl-3-(piperidin-3-yl)-1H-pyrazole-4-carboxamide dihydrochloride, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a pyrazole ring with a piperidine moiety and a carboxamide group. The dihydrochloride salt form suggests its potential application in pharmaceutical formulations, where such salts are often used to enhance solubility and stability.

Recent studies have highlighted the pyrazole ring as a key structural element in various bioactive compounds. Pyrazoles are known for their ability to interact with biological targets such as enzymes and receptors, making them valuable in drug discovery. The presence of the piperidin-3-yl group further enhances the compound's versatility, as piperidine derivatives are commonly found in drugs targeting the central nervous system. The trimethyl substitution pattern adds to the compound's lipophilicity, potentially improving its ability to cross biological membranes.

One of the most intriguing aspects of this compound is its potential role in drug delivery systems. Researchers have explored the use of pyrazole-containing compounds as carriers for targeted drug delivery due to their ability to encapsulate or conjugate with therapeutic agents. The dihydrochloride form of this compound may facilitate its use in such systems by providing a stable and soluble form for administration.

In terms of synthesis, the compound can be prepared through a multi-step process involving nucleophilic substitutions and condensation reactions. The incorporation of the piperidin-3-yl group typically involves a ring-opening reaction followed by re-closure under specific conditions. The optimization of these steps is crucial to ensure high yields and purity, which are essential for pharmaceutical applications.

From a pharmacological perspective, this compound has shown promise in preclinical studies targeting inflammatory diseases. Its ability to modulate key inflammatory pathways suggests potential applications in conditions such as arthritis and neuroinflammation. Furthermore, its lipophilic nature may allow for sustained release profiles when formulated into appropriate delivery systems.

Another area of interest is the compound's potential as a bioisostere in medicinal chemistry. Bioisosteres are structural analogs that maintain similar biological activity while offering improved pharmacokinetic properties. The substitution patterns in this compound provide opportunities for further optimization, such as altering the substituents on the pyrazole ring to enhance selectivity or reduce toxicity.

In conclusion, N,N,1-trimethyl-3-(piperidin-3-yl)-1H-pyrazole-4-carboxamide dihydrochloride represents a compelling candidate for further exploration in drug development and materials science. Its unique structure, combined with recent advancements in synthesis and pharmacology, positions it as a valuable tool for addressing unmet medical needs.